1-((1-(1-((3-phenoxypropyl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one

• IUPAC Name: 1-[[1-[1-(3-phenoxypropylsulfonyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C19H25N5O4S/c25-19-8-4-9-22(19)12-16-13-24(21-20-16)17-14-23(15-17)29(26,27)11-5-10-28-18-6-2-1-3-7-18/h1-3,6-7,13,17H,4-5,8-12,14-15H2
• InChI Key: SQGAWZUINGZUDX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CN(N=N2)C3CN(C3)S(=O)(=O)CCCOC4=CC=CC=C4
• Molecular Formula: C19H25N5O4S
• Molecular Weight: 419.5 g/mol

Description

1-((1-(1-((3-phenoxypropyl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C19H25N5O4S and its molecular weight is 419.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated the utility of 1-sulfonyl-1,2,3-triazoles, prepared from terminal alkynes and sulfonyl azides, reacting with allenes in the presence of a nickel(0) catalyst to produce isopyrroles. These isopyrroles are further transformed into a variety of polysubstituted pyrroles through processes like double bond transposition and Alder-ene reactions (Miura et al., 2013). This synthesis route highlights the potential for constructing complex structures related to the target compound, emphasizing the role of azetidine and triazole units in facilitating diverse chemical transformations.

Applications in Drug Discovery

The structural motifs present in the compound, notably sulfonyl azetidine and triazole, are frequently explored for their pharmacological potential. For instance, azetidines and pyrrolidines have been synthesized for their potential use as antibacterial agents, showing promise against various bacterial strains (Genin et al., 2000). The incorporation of such moieties into compounds suggests a potential for discovering novel therapeutic agents.

Chemical Reactivity and Mechanistic Insights

The reactivity of 1-sulfonyl-1,2,3-triazoles with allenes, leading to the production of isopyrroles and further conversion into pyrroles, opens up avenues for creating compounds with significant biological activity. These reactions are indicative of the versatile nature of the triazole and azetidine units for constructing complex and biologically relevant structures (Miura et al., 2013). Moreover, the azomethine ylide formation from 1-sulfonyl-1,2,3-triazole underlines its potential as a 1,3-dipole, facilitating [5+2] cycloaddition reactions to generate biologically active diazepine compounds, showcasing the potential for synthetic and medicinal chemistry applications (Lee et al., 2014).